Cas no 1531655-90-9 (3-(3,4-Dihydro-2H-1-benzopyran-8-yl)propanoic acid)

• Product Name: 3-(3,4-Dihydro-2H-1-benzopyran-8-yl)propanoic acid
• CAS No: 1531655-90-9
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 5708779
• PubChem ID: 82610355
• Update Time: 2025-06-29

3-(3,4-Dihydro-2H-1-benzopyran-8-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-Dihydro-2H-1-benzopyran-8-yl)propanoic acid
• 3-(3,4-Dihydro-2H-1-benzopyran-8-yl)propanoicacid
• 1531655-90-9
• EN300-1138169

• Inchi： 1S/C12H14O3/c13-11(14)7-6-10-4-1-3-9-5-2-8-15-12(9)10/h1,3-4H,2,5-8H2,(H,13,14)
• InChI Key： KWTSKLWZHQDBTO-UHFFFAOYSA-N
• SMILES： O1CCCC2C=CC=C(CCC(=O)O)C1=2

Computed Properties

• Exact Mass: 206.094294304g/mol
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(3,4-Dihydro-2H-1-benzopyran-8-yl)propanoic acid

Introduction to 3-(3,4-Dihydro-2H-1-benzopyran-8-yl)propanoic acid (CAS No. 1531655-90-9)

3-(3,4-Dihydro-2H-1-benzopyran-8-yl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1531655-90-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a benzopyran core structure linked to a propanoic acid moiety, has garnered attention due to its potential biological activities and structural versatility. The benzopyran scaffold is a well-documented pharmacophore in medicinal chemistry, often associated with various therapeutic effects, while the propanoic acid side chain introduces additional functional diversity, making this compound a promising candidate for further investigation.

The structural motif of 3-(3,4-Dihydro-2H-1-benzopyran-8-yl)propanoic acid positions it as a valuable intermediate in the synthesis of more complex molecules. The presence of the benzopyran ring system suggests possible interactions with biological targets such as enzymes and receptors, which are critical for drug development. Moreover, the propanoic acid group can serve as a site for further functionalization, enabling the creation of derivatives with tailored properties. This dual functionality makes the compound particularly appealing for research in drug discovery and development.

In recent years, there has been growing interest in heterocyclic compounds like benzopyrans due to their broad spectrum of biological activities. Studies have demonstrated that benzopyran derivatives exhibit properties ranging from anti-inflammatory and anti-cancer effects to neuroprotective and antimicrobial activities. The specific arrangement of atoms in 3-(3,4-Dihydro-2H-1-benzopyran-8-yl)propanoic acid may contribute to its unique pharmacological profile, making it a subject of intense scrutiny in academic and industrial research settings.

The synthesis of 3-(3,4-Dihydro-2H-1-benzopyran-8-yl)propanoic acid involves sophisticated organic chemistry techniques, including cyclization reactions and functional group transformations. The benzopyran core is typically constructed through condensation reactions between appropriately substituted precursors, while the introduction of the propanoic acid moiety requires careful consideration to maintain the integrity of the overall structure. Advances in synthetic methodologies have enabled more efficient and scalable production of such compounds, facilitating their use in downstream applications.

One of the most compelling aspects of 3-(3,4-Dihydro-2H-1-benzopyran-8-yl)propanoic acid is its potential as a building block for novel therapeutics. Researchers are exploring its utility in designing molecules that target specific disease pathways. For instance, modifications to the benzopyran ring can alter electronic properties, influencing binding affinity to biological targets. Similarly, variations in the propanoic acid side chain can fine-tune solubility and metabolic stability—crucial factors for drug efficacy and safety.

The integration of computational chemistry and high-throughput screening has accelerated the discovery process for compounds like 3-(3,4-Dihydro-2H-1-benzopyran-8-yl)propanoic acid. Molecular modeling techniques allow researchers to predict binding interactions and optimize structural features before experimental validation. This approach has been instrumental in identifying lead compounds with high potential for further development into clinical candidates.

Recent studies have highlighted the role of benzopyran derivatives in modulating inflammatory responses, which are central to numerous chronic diseases such as arthritis and autoimmune disorders. The structural features of 3-(3,4-Dihydro-2H-1-benzopyran-8-yl)propanoic acid may enable it to interfere with key signaling pathways involved in inflammation. Preliminary experiments suggest that this compound exhibits inhibitory effects on enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in producing pro-inflammatory mediators.

Furthermore, the potential applications of 3-(3,4-Dihydro-2H-1-benzopyran-8-yl)propanoic acid extend beyond inflammation research. Its ability to cross cell membranes and interact with intracellular targets makes it a candidate for treating neurological disorders. Benzopyran derivatives have shown promise in models of neurodegeneration, where they can protect against oxidative stress and mitochondrial dysfunction—a mechanism implicated in conditions such as Alzheimer's disease.

The chemical diversity inherent in benzopyrans allows for extensive structural modifications without compromising core functionality. This flexibility is exploited by medicinal chemists who design libraries of analogs to explore different pharmacological profiles systematically. By varying substituents on both the benzopyran ring and the propanoic acid side chain, researchers can fine-tune potency, selectivity, and pharmacokinetic properties.

In conclusion,3-(3,4-Dihydro-2H-1-benzopyran-8-yloxylation propanoic acid (CAS No.) 1531655909* represents a fascinating subject of study with significant therapeutic implications. Its unique structural features position it as a versatile scaffold for drug development efforts targeting inflammation, neurodegenerative diseases, and other conditions characterized by dysregulated biological pathways. As research progresses,this compound* continues to attract attention from academic institutions, pharmaceutical companies,and biotechnology firms seeking innovative solutions to pressing medical challenges.